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Compound of Interest

1-Hydroxycyclobutanecarboxylic
Compound Name: o
aci

cat. No.: B1337850

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 1-
hydroxycyclobutanecarboxylic acid.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended storage temperature for 1-hydroxycyclobutanecarboxylic
acid?

Al: The recommended storage temperature for 1-hydroxycyclobutanecarboxylic acid is
between 2-8°C.[1] It should be stored in a tightly closed container in a dry and well-ventilated
place.[2][3]

Q2: What are the primary hazards associated with 1-hydroxycyclobutanecarboxylic acid?

A2: 1-Hydroxycyclobutanecarboxylic acid is associated with several hazards. It can cause

skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).
[2][4] It is crucial to wear appropriate personal protective equipment (PPE) when handling this
compound.

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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A3: When handling 1-hydroxycyclobutanecarboxylic acid, it is recommended to use
chemical safety glasses or goggles, protective gloves, and a dust mask.[2] Ensure that an
eyewash station and safety shower are readily accessible.

Q4: What materials are incompatible with 1-hydroxycyclobutanecarboxylic acid?

A4: This compound is incompatible with strong oxidizing agents.[2][5] Contact with these
materials should be avoided to prevent dangerous reactions.

Q5: What should | do in case of accidental skin or eye contact?

A5: In case of skin contact, immediately wash the affected area with soap and plenty of water
while removing all contaminated clothing. For eye contact, rinse cautiously with water for
several minutes. If contact lenses are present, remove them if it is easy to do so and continue
rinsing.[2][5] In both instances, seek medical attention if irritation persists.

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Material has changed color

(e.g., turned brown)

Exposure to air, light, or
contaminants. Improper

storage conditions.

Ensure the container is tightly
sealed and stored at the
recommended 2-8°C in a dark,
dry place.[1] If discoloration is
significant, it may indicate
degradation, and the material
should be disposed of

according to regulations.

Difficulty in dissolving the solid

Use of an inappropriate

solvent. Low temperature.

Refer to the compound's
solubility data. Gentle warming
or sonication may aid
dissolution, but be cautious of
potential degradation at

elevated temperatures.

Inconsistent experimental

results

Degradation of the compound.

Contamination.

Use a fresh sample of the
compound. Ensure all
glassware is clean and dry.
Avoid repeated opening and
closing of the stock container
to minimize exposure to

moisture and air.

Visible clumping of the solid

material

Absorption of moisture from

the atmosphere.

Store the compound in a
desiccator, especially after
opening the container for the
first time. Handle in a
controlled, low-humidity

environment if possible.

Data Presentation

Physical and Chemical Properties
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Property Value Source
Molecular Formula C5H803 [1][6]
Molecular Weight 116.12 g/mol [1][6]
Appearance Light brown to brown solid [1]
Melting Point 68 °C [1]
Boiling Point 120 °C [1]
Density 1.476+0.06 g/cm3 (Predicted) [1]

pKa 4.05£0.20 (Predicted) [1]

Safety and Hazard Information

Hazard Statement GHS Code Description
Causes skin irritation H315 [2][4]
Causes serious eye irritation H319 [2][4]
May cause respiratory irritation ~ H335 [2][4]

Experimental Protocols

Protocol 1: Standard Procedure for Handling and Weighing

» Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical
fume hood.[2][3] Wear all required PPE, including safety goggles, gloves, and a lab coat.

» Container Handling: Allow the container of 1-hydroxycyclobutanecarboxylic acid to reach
room temperature before opening to prevent moisture condensation.

e Weighing: Use a clean, dry spatula and weighing boat. Avoid creating dust.[2] If dust is
generated, ensure it is contained within the fume hood.

o Closing: After dispensing the required amount, securely close the container lid.
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o Cleaning: Clean the spatula and work area thoroughly. Dispose of any contaminated
materials, such as weighing boats or gloves, in the appropriate chemical waste container.

» Personal Hygiene: Wash hands thoroughly after handling.[2]
Protocol 2: Accidental Spill Cleanup

o Evacuation and Ventilation: Evacuate non-essential personnel from the immediate area.
Ensure the area is well-ventilated.[2]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[2]

o Cleanup: For a solid spill, carefully sweep up the material to avoid dust formation and place it
in a dry, covered container for disposal.[2]

o Decontamination: Clean the spill area with a suitable solvent or detergent and water.

o Waste Disposal: Dispose of the collected material and any contaminated cleaning supplies
as hazardous waste in accordance with local, state, and federal regulations.

Visualizations
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Issue Found
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Caption: Troubleshooting workflow for handling and storage issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: 1-
Hydroxycyclobutanecarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337850#handling-and-storage-of-1-
hydroxycyclobutanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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